Androgen receptor degrader-5

• Molecular Formula: C29H25F4N5O2
• Molecular Weight: 551.5 g/mol
• InChI: InChI=1S/C29H25F4N5O2/c1-28(40,27(39)36-23-7-4-21(16-34)25(15-23)29(31,32)33)18-37-10-12-38(13-11-37)24-8-5-19(6-9-24)20-2-3-22(17-35)26(30)14-20/h2-9,14-15,40H,10-13,18H2,1H3,(H,36,39)/t28-/m0/s1
• InChIKey: ONDQZKRWJUYCNN-NDEPHWFRSA-N

Androgen Receptor Degrader-5: Bifunctional AR Antagonist-Degrader

Androgen receptor degrader-5 (compound 14k; CAS 2902679-11-0) is a novel, bifunctional small molecule designed to simultaneously antagonize and degrade the androgen receptor (AR) [1]. It belongs to a class of biphenyl-derivative AR degraders developed to overcome resistance mechanisms that limit conventional AR antagonists such as enzalutamide [1]. Compound 14k was identified as the lead candidate from a series of biphenyl analogs optimized for antiproliferative activity in prostate cancer models, demonstrating the most favorable overall properties including AR degradation and growth inhibition in enzalutamide-resistant 22Rv1 cells [1].

1

Mechanism Bifunctional AR antagonist-degrader for complete pathway blockade studies

2

Model Fit Designed for enzalutamide-resistant prostate cancer research models (22Rv1)

3

Tool Compound Role Non-PROTAC biphenyl scaffold; distinct from E3 ligase-based degraders

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source

Why Bifunctional AR Degraders Are Unsubstitutable

Conventional AR antagonists such as enzalutamide block ligand-binding-domain-mediated signaling but do not eliminate the AR protein itself, allowing splice-variant-driven signaling and compensatory resistance mechanisms to emerge in castration-resistant prostate cancer [1][2]. Compound 14k employs a dual mechanism of action—direct AR protein degradation coupled with AR antagonism—resulting in more complete pathway blockade than antagonists alone [1]. This bifunctional activity is not a class-wide property; closely related analogs in the biphenyl series (e.g., compound 7a) and structurally distinct selective AR degraders (SARDs) like UT-155 exhibit different potency, efficacy, and resistance profiles, as shown in the same 22Rv1 enzalutamide-resistant model [1]. Simple substitution based on nominal 'AR degrader' classification therefore risks selecting a compound with inferior antiproliferative activity against clinically relevant resistant cells.

Mechanism

Compound 14k: dual AR degradation + antagonism

Enzalutamide: pure antagonist – does not eliminate AR protein; activity may be limited in AR-V7+ models.

AR Degrader Class

Biphenyl series lead (14k): highest antiproliferative profile in 22Rv1

Analog 7a or SARD UT-155: different potency and resistance profiles; nominal “AR degrader” label insufficient.

Scaffold

Non-PROTAC compact biphenyl core

PROTAC-based degraders (e.g., ARD-61): distinct linker-dependent architecture; direct comparative pharmacology not yet reported.

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source
• [2] He Y, Hwang DJ, Ponnusamy S, Thiyagarajan T, Mohler ML, Narayanan R, Miller DD. Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2021 Aug 12;64(15):11045-11062. doi: 10.1021/acs.jmedchem.1c00439. View Source

Quantitative Evidence: Compound 14k vs. Key Comparators

Antiproliferative Activity vs. SARD UT-155 in 22Rv1 Cells

In the primary discovery study, compound 14k was directly compared to the selective androgen receptor degrader (SARD) UT-155 for antiproliferative activity in enzalutamide-resistant 22Rv1 prostate cancer cells [1]. Compound 14k exhibited superior in vitro antiproliferative activity relative to UT-155 in this model, making it the lead compound among the biphenyl derivative series [1]. UT-155 is a well-characterized SARD that binds the AR ligand-binding domain with a Ki of 267 nM and degrades both wild-type AR and splice variants including AR-V7 [2]. The finding that compound 14k outperforms UT-155 in this clinically relevant enzalutamide-resistant context is a key differentiator. Exact IC50 values for compound 14k and UT-155 in 22Rv1 cells are reported in the source article's supplementary data (not publicly accessible in full at the time of this analysis), and users are advised to consult the primary publication for the precise numerical values. [1].

Antiproliferative activity vs. UT-155

Head-to-head

Compound 14k showed reported higher antiproliferative activity than SARD UT-155 in enzalutamide-resistant 22Rv1 cells. UT-155 AR-LBD Ki = 267 nM.

Supports enzalutamide-resistant model-response selection over UT-155.

Exact IC50 values in full article; consult doi:10.1016/j.bioorg.2024.107433.

Evidence Dimension	In vitro antiproliferative activity in enzalutamide-resistant 22Rv1 prostate cancer cells
Target Compound Data	Superior antiproliferative activity relative to UT-155 (exact IC50 values are available in the full article and supplementary data; consult doi:10.1016/j.bioorg.2024.107433)
Comparator Or Baseline	UT-155: AR-LBD Ki = 267 nM; degrades AR wild-type and AR-V7 splice variant in prostate cancer cells [2]
Quantified Difference	Compound 14k exhibited superior antiproliferative activity compared to UT-155 in the same 22Rv1 assay system (quantitative IC50 values require full-text access) [1]
Conditions	22Rv1 human prostate cancer cell line (enzalutamide-resistant, castration-resistant prostate cancer model); cell viability/proliferation assay [1]

Why This Matters

Selecting compound 14k over UT-155 is supported by direct empirical evidence of superior growth inhibition in enzalutamide-resistant cells, which is the most translationally relevant phenotype for addressing clinical resistance to current AR-targeted therapies.

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source
• [2] Ponnusamy S, Coss CC, Thiyagarajan T, Watts K, Hwang DJ, He Y, Selth LA, McEwan IJ, Duke CB, Pagadala J, Singh G, Iannitti T, et al. Novel Selective Agents for the Degradation of Androgen Receptor Variants to Treat Castration-Resistant Prostate Cancer. Cancer Res. 2017 Nov 15;77(22):6282-6298. doi: 10.1158/0008-5472.CAN-17-0976. View Source

AR Protein Degradation vs. Analog 7a in 22Rv1 Cells

Compound 14k and compound 7a, another biphenyl derivative from the same optimization series, both significantly induced a decrease in AR protein abundance in 22Rv1 cells as assessed by western blot [1]. Among all compounds in the series, compound 14k demonstrated the most promising overall profile, combining potent AR degradation with robust antiproliferative activity [1]. This positions compound 14k as the optimal representative of the biphenyl AR-degrader chemotype for further investigation.

AR degradation vs. analog 7a

Head-to-head

Compound 14k led to substantial AR protein reduction by western blot in 22Rv1 cells, with the most favorable overall profile among biphenyl analogs tested.

Differentiates lead candidate from suboptimal analogs; reduces risk of selecting lower-activity biphenyl AR degrader.

Concentration/time parameters in primary article.

Evidence Dimension	AR protein abundance reduction in 22Rv1 cells (western blot)
Target Compound Data	Significant decrease in AR protein abundance; combined with antiproliferative activity superior to UT-155 [1]
Comparator Or Baseline	Compound 7a: Comparable AR degradation activity but less favorable overall antiproliferative profile; other biphenyl analogs in the series exhibited lower combined degradation and antiproliferative activity [1]
Quantified Difference	Compound 14k demonstrated the most promising overall properties among the full series of biphenyl derivatives evaluated [1]
Conditions	22Rv1 enzalutamide-resistant prostate cancer cells; AR protein detection by western blot; concentration and time parameters are detailed in the primary article [1]

Why This Matters

Among structurally similar biphenyl AR degraders, compound 14k is empirically distinguished as the lead candidate, reducing the risk that a purchaser selects a suboptimal analog with inferior degradation or antiproliferative activity for prostate cancer studies.

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source

Dual Mechanism vs. Enzalutamide in Resistant Cells

Second-generation AR antagonists such as enzalutamide are frontline therapies for advanced prostate cancer, but treatment failure due to AR splice variants, AR amplification, and ligand-independent signaling is nearly universal [1][2]. Compound 14k was explicitly designed as a bifunctional agent that simultaneously antagonizes residual AR transcriptional activity and degrades the AR protein, achieving more complete pathway blockade than antagonists alone [1]. The biphenyl derivative series exhibited potent antiproliferative activity not only in androgen-sensitive LNCaP cells (wild-type AR) but also in enzalutamide-resistant 22Rv1 cells, a model in which enzalutamide shows greatly diminished efficacy [1]. This dual-mechanism advantage is a class-level inference supported by the broader AR degrader literature [3].

Dual mechanism vs. enzalutamide

Class-level inference

Bifunctional AR degradation + antagonism maintained antiproliferative activity in both LNCaP (sensitive) and 22Rv1 (resistant) cells, where enzalutamide efficacy is diminished.

Offers a mechanistic rationale for probing resistance biology beyond pure antagonism.

Exact IC50 differences require full-text access.

Evidence Dimension	Mechanism-driven antiproliferative breadth: sensitive vs. resistant prostate cancer cell lines
Target Compound Data	Compound 14k: Potent antiproliferative activity in both LNCaP (androgen-sensitive) and 22Rv1 (enzalutamide-resistant) prostate cancer cells [1]
Comparator Or Baseline	Enzalutamide: Effective in LNCaP cells; greatly reduced efficacy in 22Rv1 and other resistant models due to splice variant expression [1][2]
Quantified Difference	Compound 14k maintains potent activity in a setting where enzalutamide efficacy is compromised; specific IC50 values for compound 14k in LNCaP and 22Rv1 cells are provided in the primary article [1]
Conditions	LNCaP (androgen-sensitive) and 22Rv1 (enzalutamide-resistant, AR-V7-expressing) prostate cancer cell lines; cell viability assay [1]

Why This Matters

For research programs focused on enzalutamide-resistant prostate cancer or AR-V7-driven disease, compound 14k offers a mechanistic rationale (degradation + antagonism) that pure antagonists cannot replicate, making it a more appropriate tool compound for probing resistance biology.

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source
• [2] He Y, Hwang DJ, Ponnusamy S, Thiyagarajan T, Mohler ML, Narayanan R, Miller DD. Exploration and Biological Evaluation of Basic Heteromonocyclic Propanamide Derivatives as SARDs for the Treatment of Enzalutamide-Resistant Prostate Cancer. J Med Chem. 2021 Aug 12;64(15):11045-11062. doi: 10.1021/acs.jmedchem.1c00439. View Source
• [3] Wu H, Ren J, Zhao L, Li Z, Ye W, Yang Y, Wang J, Bian J. Identification of novel androgen receptor degrading agents to treat advanced prostate cancer. Eur J Med Chem. 2021 May 5;217:113376. doi: 10.1016/j.ejmech.2021.113376. View Source

Biphenyl Scaffold vs. PROTAC AR Degraders

Compound 14k is built on a biphenyl core scaffold, distinguishing it from cereblon- or VHL-based PROTAC AR degraders such as ARD-61, ARD-69, and ARD-2585, which use distinct E3 ligase-recruiting moieties [1][2]. Unlike PROTACs that require a linker between the AR-binding warhead and the E3 ligase ligand, the biphenyl derivatives achieve AR degradation and antagonism through a more compact molecular architecture [1]. This structural difference may influence solubility, permeability, and off-target profiles, though direct comparative pharmacology data between compound 14k and PROTAC-based degraders have not yet been reported. The biphenyl scaffold therefore represents a mechanistically distinct entry point for AR degrader research.

Scaffold vs. PROTAC AR degraders

Data to verify

Biphenyl core without E3 ligase-recruiting moiety; structurally distinct from cereblon/VHL-based PROTACs (e.g., ARD-61, ARD-2585). No direct comparative pharmacology available.

Enables research into non-PROTAC degradation modality; direct comparator data lacking.

Structural comparison only; functional equivalence not established.

Evidence Dimension	Chemical scaffold and degradation mechanism type
Target Compound Data	Biphenyl scaffold; bifunctional antagonist-degrader mechanism (non-PROTAC design) [1]; molecular formula C29H25F4N5O2; MW 551.53 g/mol
Comparator Or Baseline	PROTAC AR degraders (e.g., ARD-61, ARD-69, ARD-2585): cereblon- or VHL-based E3 ligase-recruiting bifunctional molecules with extended linker architectures [2]
Quantified Difference	No direct head-to-head pharmacological comparison between compound 14k and PROTAC-based AR degraders is available in the current literature
Conditions	Structural and mechanistic classification based on published chemical structures and reported mechanisms of action [1][2]

Why This Matters

Researchers seeking to explore non-PROTAC AR degradation mechanisms or to compare degradation modalities should select compound 14k as a structurally distinct alternative to PROTAC-based AR degraders, with the caveat that direct comparative pharmacology is not yet established.

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source
• [2] Wu H, Ren J, Zhao L, Li Z, Ye W, Yang Y, Wang J, Bian J. Identification of novel androgen receptor degrading agents to treat advanced prostate cancer. Eur J Med Chem. 2021 May 5;217:113376. doi: 10.1016/j.ejmech.2021.113376. View Source

Compound 14k: Research and Preclinical Applications

Enzalutamide-Resistant CRPC Efficacy Studies

The primary application of compound 14k is in in vitro and in vivo models of enzalutamide-resistant prostate cancer. Its demonstrated ability to inhibit proliferation of 22Rv1 cells that are resistant to enzalutamide makes it a valuable tool for investigating resistance mechanisms and evaluating degrader-based therapeutic strategies [1]. Researchers using LNCaP xenograft models with acquired enzalutamide resistance or 22Rv1 xenografts will find compound 14k's bifunctional mechanism particularly relevant for studying complete AR pathway blockade [1].

AR Splice Variant Degradation Pharmacology

Because 22Rv1 cells express the constitutively active AR-V7 splice variant that drives enzalutamide resistance, compound 14k's activity in this model suggests potential utility for studying AR-V7 degradation [1]. While direct evidence of AR-V7 degradation by compound 14k should be confirmed in the primary article, the reported AR protein reduction in 22Rv1 cells is consistent with degradation of both full-length and variant AR species [1].

Comparative Degrader-Antagonist Pharmacology

Compound 14k serves as a structurally distinct, non-PROTAC AR degrader that can be compared head-to-head with PROTAC-based degraders (e.g., ARD-69, ARD-2585), SARDs (e.g., UT-155), and conventional antagonists (enzalutamide, apalutamide) in standardized prostate cancer cell panels [1][2]. Such comparative studies can dissect the relative contributions of AR degradation versus AR antagonism to antiproliferative efficacy and inform the design of next-generation AR-targeted therapeutics.

AR-V7 Splice Variant Activity

The demonstrated activity of compound 14k in the AR-V7-positive 22Rv1 cell line suggests utility for studying degradation of clinically relevant AR splice variants that are not targeted by conventional antagonists [1]. This application scenario is particularly important for translational research programs focused on mechanisms of resistance to current standard-of-care AR-targeted agents [2]. Confirmation of AR-V7 degradation by compound 14k should be verified by consulting the primary publication data [1].

Application

Selection Property

Validation Focus

Enzalutamide-resistant CRPC model-response studies

Bifunctional AR antagonism and degradation

Antiproliferative endpoint in 22Rv1 and resistant xenograft models

AR splice variant (AR-V7) model analysis

Degradation of AR protein in AR-V7-positive cells

Confirmation of variant-specific AR degradation in 22Rv1 background

Comparative degrader-antagonist pharmacology

Non-PROTAC biphenyl scaffold vs. PROTACs and SARDs

Parallel profiling in standardized prostate cancer cell panels

Resistance mechanism investigation

Dual AR pathway blockade (degradation + antagonism)

Comparison with enzalutamide in ligand-independent signaling models

• [1] Zhang W, Fan Y, Zhang Y, Feng Y, Luo Y, Zhou X, Chen Z, Wang C, Lu T, Tang F, Chen Y, Li H, Jiao Y. Discovery of novel biphenyl derivatives as androgen receptor degraders for the treatment of enzalutamide-resistant prostate cancer. Bioorg Chem. 2024 Jul;148:107433. doi: 10.1016/j.bioorg.2024.107433. View Source
• [2] Wu H, Ren J, Zhao L, Li Z, Ye W, Yang Y, Wang J, Bian J. Identification of novel androgen receptor degrading agents to treat advanced prostate cancer. Eur J Med Chem. 2021 May 5;217:113376. doi: 10.1016/j.ejmech.2021.113376. View Source